Cas no 1380019-98-6 (2-amino-1-(2,4,6-trihydroxyphenyl)ethan-1-one)

• Product Name: 2-amino-1-(2,4,6-trihydroxyphenyl)ethan-1-one
• CAS No: 1380019-98-6
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 5948681
• PubChem ID: 131117223
• Update Time: 2025-05-20

2-amino-1-(2,4,6-trihydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,4,6-trihydroxyphenyl)ethan-1-one
• 1380019-98-6
• EN300-1843788

• Inchi： 1S/C8H9NO4/c9-3-7(13)8-5(11)1-4(10)2-6(8)12/h1-2,10-12H,3,9H2
• InChI Key： YQAVQAGPPGRXMB-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1C(CN)=O)O)O

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 104Ų

Additional information on 2-amino-1-(2,4,6-trihydroxyphenyl)ethan-1-one

2-amino-1-(2,4,6-trihydroxyphenyl)ethan-1-one (CAS No. 1380019-98-6): A Comprehensive Overview

The compound 2-amino-1-(2,4,6-trihydroxyphenyl)ethan-1-one (CAS No. 1380019-98-6) is a structurally unique organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its amino group (-NH₂) and a trihydroxyphenyl ring, which contribute to its versatile reactivity and functional properties. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it accessible for further research and application.

Chemical Structure and Synthesis:

The molecular structure of 2-amino-1-(2,4,6-trihydroxyphenyl)ethan-1-one consists of a central ketone group (C=O) attached to an amino group and a trihydroxyphenyl ring. The trihydroxyphenyl moiety is particularly interesting due to its ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial for many biological processes. The synthesis of this compound involves a multi-step process, including the preparation of the trihydroxyphenyl precursor and subsequent condensation reactions to form the final product. Recent studies have explored green chemistry approaches to enhance the sustainability of its synthesis.

Biological Activity and Applications:

2-amino-1-(2,4,6-trihydroxyphenyl)ethan-1-one has shown promising biological activity in various assays. Its ability to interact with biomolecules such as proteins and nucleic acids makes it a potential candidate for drug development. For instance, recent research has highlighted its anti-inflammatory properties, which could be harnessed for treating conditions like arthritis and neurodegenerative diseases. Additionally, the compound exhibits antioxidant activity, suggesting its potential use in combating oxidative stress-related disorders.

Structural Modifications and Derivatives:

To optimize the biological performance of 2-amino-1-(2,4,6-trihydroxyphenyl)ethan-1-one, researchers have explored various structural modifications. These include the introduction of electron-donating or withdrawing groups on the trihydroxyphenyl ring and modifications to the amino group. Such derivatization has led to compounds with enhanced solubility, bioavailability, and selectivity for specific biological targets. For example, recent studies have reported derivatives with improved potency against certain enzymes involved in cancer progression.

Synthetic Strategies and Mechanistic Insights:

The synthesis of 2-amino-1-(2,4,6-trihydroxyphenyl)ethan-1-one involves a combination of traditional organic chemistry techniques and modern catalytic methods. Key steps include Friedel-Crafts acylation for introducing the ketone group and subsequent nucleophilic substitution reactions for attaching the amino group. Recent advancements in catalysis have enabled more efficient pathways with higher yields and fewer byproducts. Mechanistic studies have also provided deeper insights into the reaction pathways involved in its synthesis.

Future Directions:

The continued exploration of 2-amino-1-(2,4,6-trihydroxyphenyl)ethan-1-one holds great promise for advancing both chemical synthesis and biomedical applications. Future research could focus on identifying novel biological targets for this compound or developing scalable production methods for industrial use. Additionally, computational chemistry tools could be employed to predict its interactions with various biomolecules at an atomic level.